Cas no 2044702-44-3 ([4-(2-Methylphenyl)phenyl]methyl acetate)

• Product Name: [4-(2-Methylphenyl)phenyl]methyl acetate
• CAS No: 2044702-44-3
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD30541532
• CID: 4634962
• PubChem ID: 127255985
• Update Time: 2025-05-20

[4-(2-Methylphenyl)phenyl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-methanol, 2'-methyl-, 4-acetate
• [4-(2-Methylphenyl)phenyl]methyl acetate
• {2'-methyl-[1,1'-biphenyl]-4-yl}methyl acetate
• (2'-Methyl-[1,1'-biphenyl]-4-yl)methyl acetate
• D93650
• AKOS030528588
• 2044702-44-3
• AS-68004

• MDL： MFCD30541532
• Inchi： 1S/C16H16O2/c1-12-5-3-4-6-16(12)15-9-7-14(8-10-15)11-18-13(2)17/h3-10H,11H2,1-2H3
• InChI Key： RIKOWCURBLYPNQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C=CC(=CC=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on [4-(2-Methylphenyl)phenyl]methyl acetate

Comprehensive Analysis of [4-(2-Methylphenyl)phenyl]methyl acetate (CAS No. 2044702-44-3): Properties, Applications, and Industry Trends

[4-(2-Methylphenyl)phenyl]methyl acetate (CAS No. 2044702-44-3) is a specialized organic compound gaining attention in pharmaceutical intermediates and fine chemical synthesis. With the rising demand for high-purity aromatic esters, this compound has become a subject of research due to its unique molecular structure featuring a methylphenyl group and acetate functionality. Its CAS registry number (2044702-44-3) ensures precise identification in global chemical databases, addressing concerns about compound traceability and regulatory compliance.

Recent studies highlight the role of [4-(2-Methylphenyl)phenyl]methyl acetate in green chemistry applications, aligning with the industry’s shift toward sustainable synthesis methods. Researchers are exploring its potential as a biodegradable solvent alternative, responding to searches like "eco-friendly chemical substitutes" and "non-toxic ester applications." The compound’s low volatility and thermal stability make it suitable for high-temperature processes, a key focus area in advanced material science.

In the pharmaceutical sector, CAS 2044702-44-3 is investigated for its utility in drug delivery systems and prodrug formulations. Its lipophilic properties enhance bioavailability, addressing frequent queries such as "how to improve API solubility" and "ester-based drug carriers." Analytical techniques like HPLC and GC-MS are critical for quality control, ensuring compliance with ICH guidelines—a trending topic in pharma QA/QC forums.

The compound’s synthesis often involves catalytic esterification, a process optimized for low energy consumption. This aligns with searches for "energy-efficient chemical production" and "catalyst selection for esters." Manufacturers emphasize batch-to-batch consistency, leveraging process analytical technology (PAT) to meet stringent ISO standards—a priority for buyers searching "reliable chemical suppliers."

Emerging applications in electronic materials, such as liquid crystal displays (LCDs), further expand the market for [4-(2-Methylphenyl)phenyl]methyl acetate. Its dielectric properties are under scrutiny for next-gen flexible electronics, resonating with queries like "organic compounds for OLEDs." Safety data sheets (SDS) confirm its non-hazardous classification, a critical factor for industries prioritizing workplace safety and REACH compliance.

Future research may explore its derivatives for cosmetic preservatives or fragrance fixatives, tapping into the booming clean beauty trend. With rigorous structure-activity relationship (SAR) studies, CAS 2044702-44-3 could unlock novel functionalities, answering searches like "innovative ester uses 2024." As industries seek multifunctional additives, this compound exemplifies how niche chemicals address cross-sector challenges.